Cas no 1804779-44-9 (4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide)
4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide
-
- Inchi: 1S/C7H6F3IN2O4S/c1-16-6-5(18(12,14)15)4(11)3(2-13-6)17-7(8,9)10/h2H,1H3,(H2,12,14,15)
- InChI Key: SIQHBOBOSDCFLD-UHFFFAOYSA-N
- SMILES: IC1C(=CN=C(C=1S(N)(=O)=O)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 385
- XLogP3: 1.6
- Topological Polar Surface Area: 99.9
4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093250-1g |
4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide |
1804779-44-9 | 97% | 1g |
$1,490.00 | 2022-04-01 |
4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide
Research Briefing on 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide (CAS: 1804779-44-9)
4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide (CAS: 1804779-44-9) is a specialized sulfonamide derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential applications in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. The structural features of this compound, including its electron-withdrawing groups, make it a valuable scaffold for drug discovery efforts targeting challenging biological pathways.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide as a key building block for novel Bruton's tyrosine kinase (BTK) inhibitors. The research demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range. The presence of the trifluoromethoxy group was found to enhance metabolic stability, addressing a common limitation of earlier-generation inhibitors. These findings suggest promising therapeutic potential for autoimmune diseases and B-cell malignancies.
In the field of antimicrobial research, a recent patent application (WO2023056432) disclosed novel sulfonamide derivatives incorporating the 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine core structure. These compounds showed remarkable activity against drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The unique electronic properties imparted by the iodo and trifluoromethoxy substituents were crucial for overcoming common resistance mechanisms, particularly those involving efflux pumps and target site modifications.
Synthetic methodology developments have also advanced significantly for this compound. A 2024 publication in Organic Letters described an improved palladium-catalyzed cross-coupling protocol that enables efficient functionalization of the iodo position while preserving the sensitive sulfonamide group. This technical advancement has expanded the utility of 1804779-44-9 in parallel synthesis approaches, facilitating the rapid generation of diverse compound libraries for high-throughput screening.
From a pharmacological perspective, recent pharmacokinetic studies of 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide derivatives have revealed favorable absorption and distribution profiles. The compound's moderate lipophilicity (calculated logP ≈ 2.1) and molecular weight (MW 382.1) place it within optimal ranges for drug-like properties. Notably, the trifluoromethoxy group contributes to enhanced blood-brain barrier penetration in animal models, suggesting potential applications in central nervous system disorders.
Ongoing research continues to explore the full therapeutic potential of this chemical entity. Current investigations include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a radiolabeled probe for imaging applications. The versatility of 1804779-44-9 as a synthetic intermediate ensures its continued importance in pharmaceutical research and development pipelines.
1804779-44-9 (4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)